Cas no 866149-38-4 (4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)
4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties
Names and Identifiers
-
- 4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 4-[3,5-bis(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
-
- MDL: MFCD04126411
- Inchi: 1S/C10H5F6N3O/c11-9(12,13)5-1-6(10(14,15)16)3-7(2-5)19-4-17-18-8(19)20/h1-4H,(H,18,20)
- InChI Key: BSQUJHMXQTVLLB-UHFFFAOYSA-N
- SMILES: C1C(C(F)(F)F)=CC(N2C(=O)NN=C2)=CC=1C(F)(F)F
4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301315-100 mg |
4-[3,5-Bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one; . |
866149-38-4 | 100mg |
€221.50 | 2023-04-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00864926-1g |
4-[3,5-Bis(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
866149-38-4 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-1mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 1mg |
¥509.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-2mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 2mg |
¥536.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-5mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 5mg |
¥582.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-10mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 10mg |
¥934.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-20mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 20mg |
¥1092.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-25mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 25mg |
¥1386.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-50mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 50mg |
¥1301.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618724-100mg |
4-(3,5-Bis(trifluoromethyl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
866149-38-4 | 98% | 100mg |
¥1722.00 | 2024-04-27 |
4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Suppliers
4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS 866149-38-4): A Comprehensive Technical Overview
4-[3,5-Bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS 866149-38-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted triazolone derivative exhibits unique physicochemical properties due to its electron-withdrawing groups and rigid molecular structure. The presence of multiple CF3 groups enhances its metabolic stability and lipophilicity, making it particularly valuable in drug discovery programs targeting enzyme inhibition.
Recent studies highlight the growing importance of fluorinated heterocycles in medicinal chemistry, with 4-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-3-one demonstrating promising biological activities. Researchers are particularly interested in its potential as a scaffold for developing novel kinase inhibitors and antimicrobial agents. The compound's hydrogen bond acceptor/donor capabilities and aromatic stacking properties make it an attractive building block for molecular design in pharmaceutical applications.
From a synthetic chemistry perspective, CAS 866149-38-4 represents an interesting case study in regioselective heterocycle formation. The compound's synthesis typically involves cyclocondensation reactions between appropriately substituted phenylhydrazines and carbonyl compounds, followed by selective trifluoromethylation. Process chemists have developed optimized protocols to achieve high yields of this triazolone derivative while minimizing byproduct formation, addressing one of the most common search queries regarding its production.
The thermal and chemical stability of 4-[3,5-bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one has been extensively characterized, with decomposition temperatures typically exceeding 200°C. These properties, combined with its moderate solubility in polar organic solvents, make it suitable for various formulation applications. Analytical chemists frequently employ HPLC and LC-MS techniques for purity assessment, as evidenced by numerous method development studies focusing on this fluorinated triazole compound.
In material science applications, researchers are exploring the use of 866149-38-4 as a precursor for advanced functional materials. Its ability to form stable complexes with transition metals has opened new possibilities in catalysis and sensor development. The compound's electron-deficient aromatic system shows particular promise in the design of organic electronic materials, responding to growing industry demands for novel semiconductor components.
Market analysts note increasing demand for high-purity 4-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-3-one, driven by pharmaceutical R&D activities. Current production capacity remains limited to specialized fine chemical manufacturers, creating opportunities for process innovation and scale-up. Regulatory compliance aspects, especially concerning fluorinated compound handling, represent a frequent topic of inquiry among potential users, reflecting the compound's specialized nature.
Environmental fate studies of CAS 866149-38-4 indicate moderate persistence in aquatic systems, with biodegradation being the primary attenuation mechanism. These findings have guided proper handling and disposal protocols, which rank among the top searched topics related to this compound. Researchers emphasize the importance of proper waste management practices when working with such fluorinated organic compounds in laboratory settings.
The crystallographic characterization of 4-[3,5-bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one reveals interesting packing arrangements dominated by hydrogen bonding networks and π-π interactions. These structural insights help explain the compound's physical properties and reactivity patterns, providing valuable information for computational chemists developing molecular modeling approaches for similar systems.
Looking forward, innovation in triazolone chemistry continues to expand the potential applications of 866149-38-4. Recent patent literature discloses novel derivatives showing enhanced bioavailability and target selectivity, addressing one of the key challenges in developing drugs based on this scaffold. The compound's versatility ensures its ongoing relevance in multiple research domains, from medicinal chemistry to materials science.
Quality control standards for 4-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-3-one typically require ≥98% purity by HPLC, with strict limits on related substances. Analytical method development for this compound remains an active research area, as evidenced by numerous publications optimizing separation conditions for its various synthetic intermediates and degradation products.
In conclusion, CAS 866149-38-4 represents a valuable fluorinated heterocyclic building block with diverse applications across chemical research and development. Its unique combination of stability, reactivity, and biological activity continues to drive innovation in multiple scientific disciplines, ensuring its place as an important tool in modern chemical research and development.
866149-38-4 (4-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE) Related Products
- 2198846-65-8(4-[2-Methyl-3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one)
- 93192-57-5(4-p-tolyl-2H-1,2,4-triazol-3(4H)-one)
- 155431-47-3(4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)
- 343373-32-0(2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile)
- 860789-84-0(5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)
- 80240-41-1(4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)
- 155432-11-4(4-[2-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)